Cas no 588685-98-7 (3-[(3-methoxyphenyl)methoxy]benzaldehyde)

3-[(3-methoxyphenyl)methoxy]benzaldehyde structure
588685-98-7 structure
Product Name:3-[(3-methoxyphenyl)methoxy]benzaldehyde
CAS No:588685-98-7
MF:C15H14O3
MW:242.269864559174
MDL:MFCD03422457
CID:1073405
PubChem ID:3858058
Update Time:2025-04-20

3-[(3-methoxyphenyl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-((3-Methoxybenzyl)oxy)benzaldehyde
    • 3-[(3-Methoxybenzyl)oxy]benzaldehyde
    • AC1MYKG4
    • ALBB-001292
    • BBL016208
    • CTK5A9004
    • MolPort-000-889-762
    • Oprea1_111120
    • SBB020854
    • 3-[(3-methoxyphenyl)methoxy]benzaldehyde
    • STK349168
    • CS-0159211
    • EN300-92305
    • AKOS000174476
    • E81975
    • 588685-98-7
    • MFCD03422457
    • 3-[(3-Methoxybenzyl)oxy]benzaldehyde, AldrichCPR
    • VS-05214
    • DTXSID80397440
    • MDL: MFCD03422457
    • Inchi: 1S/C15H14O3/c1-17-14-6-3-5-13(9-14)11-18-15-7-2-4-12(8-15)10-16/h2-10H,11H2,1H3
    • InChI Key: FDQLPUHWWLYVQV-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C=O)C=1)CC1C=CC=C(C=1)OC

Computed Properties

  • Exact Mass: 242.09432
  • Monoisotopic Mass: 242.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5A^2
  • XLogP3: 2.8

Experimental Properties

  • Density: 1.154
  • Boiling Point: 396.8°C at 760 mmHg
  • Flash Point: 185.4°C
  • Refractive Index: 1.59
  • PSA: 35.53
  • LogP: 3.08670
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-[(3-methoxyphenyl)methoxy]benzaldehyde Security Information

3-[(3-methoxyphenyl)methoxy]benzaldehyde Pricemore >>

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